3-[(4-Bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde
3-[(4-Bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde
Brand Name:
Vulcanchem
CAS No.:
400878-06-0
VCID:
VC0454990
InChI:
InChI=1S/C15H12BrClO3/c1-19-14-4-2-10(8-18)6-11(14)9-20-15-5-3-12(16)7-13(15)17/h2-8H,9H2,1H3
SMILES:
COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)Br)Cl
Molecular Formula:
C15H12BrClO3
Molecular Weight:
355.61g/mol
3-[(4-Bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde
CAS No.: 400878-06-0
Main Products
VCID: VC0454990
Molecular Formula: C15H12BrClO3
Molecular Weight: 355.61g/mol
CAS No. | 400878-06-0 |
---|---|
Product Name | 3-[(4-Bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde |
Molecular Formula | C15H12BrClO3 |
Molecular Weight | 355.61g/mol |
IUPAC Name | 3-[(4-bromo-2-chlorophenoxy)methyl]-4-methoxybenzaldehyde |
Standard InChI | InChI=1S/C15H12BrClO3/c1-19-14-4-2-10(8-18)6-11(14)9-20-15-5-3-12(16)7-13(15)17/h2-8H,9H2,1H3 |
Standard InChIKey | WZVQUQHUVYXWTG-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)Br)Cl |
Canonical SMILES | COC1=C(C=C(C=C1)C=O)COC2=C(C=C(C=C2)Br)Cl |
PubChem Compound | 997012 |
Last Modified | Nov 11 2021 |
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